3-(2-Chloro-3,4,5-trimethoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid

• IUPAC Name: 3-(2-chloro-3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C13H14ClNO6/c1-18-8-4-6(7-5-9(13(16)17)21-15-7)10(14)12(20-3)11(8)19-2/h4,9H,5H2,1-3H3,(H,16,17)
• InChI Key: WXNLLUXMWJBDLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1)C2=NOC(C2)C(=O)O)Cl)OC)OC
• Molecular Formula: C13H14ClNO6
• Molecular Weight: 315.70 g/mol

Description

The compound “3-(2-Chloro-3,4,5-trimethoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms (one nitrogen and one oxygen). It also has a phenyl ring substituted with chlorine and methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole ring attached to a phenyl ring with chlorine and methoxy substituents. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing chlorine atom and the electron-donating methoxy groups on the phenyl ring. The isoxazole ring could potentially undergo reactions at the carbon adjacent to the oxygen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like polarity, solubility, melting point, and boiling point would be influenced by the presence and position of the chlorine and methoxy groups.

Scientific Research Applications

1. Synthesis and Chemical Properties The compound 3-(2-Chloro-3,4,5-trimethoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid and its derivatives are utilized in various chemical synthesis processes. For instance, the synthesis of 3,4,5-trimethoxyphenyllithium, a component related to the structure of our compound, demonstrates its use in creating carbon-carbon bonds, which is crucial in the formation of complex organic structures (Hoye & Kaese, 1982).

2. Polymer Synthesis This compound plays a role in the development of new polymers. An example is the preparation of thermotropic polyesters based on related carboxylic acid derivatives, showing its utility in material science and engineering (Kricheldorf & Thomsen, 1992).

3. Rearrangement and Transformation Studies The compound's derivatives are subjects of study in rearrangement and transformation reactions. For example, research on the synthesis and rearrangement of isoxazole- and 4,5-dihydroisoxazole-3-carboxylic acid amidoximes demonstrates the compound's relevance in understanding reaction mechanisms (Andrianov, Semenikhina, & Eremeev, 1991).

4. Structural Studies and Drug Design The compound's derivatives are also significant in structural studies and drug design. For instance, the analysis of an enantiopure dihydroisoxazole derivative provides insights into molecular interactions and potential pharmacophoric parameters (Meneghetti, Roda, Ragone, & Artali, 2006).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets. Isoxazole rings are found in various drugs and can have diverse biological activities.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future directions for studying this compound could be vast and would depend on its intended application. If it shows promising biological activity, it could be further optimized and studied in drug development processes.